4-chloro-2-[3-(2-methoxyphenyl)acryloyl]phenyl 3-nitrobenzoate

• IUPAC Name: [4-chloro-2-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]phenyl] 3-nitrobenzoate
• InChI: InChI=1S/C23H16ClNO6/c1-30-21-8-3-2-5-15(21)9-11-20(26)19-14-17(24)10-12-22(19)31-23(27)16-6-4-7-18(13-16)25(28)29/h2-14H,1H3/b11-9+
• InChI Key: RQAYOPCVMZJAMY-PKNBQFBNSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)C2=C(C=CC(=C2)Cl)OC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)C2=C(C=CC(=C2)Cl)OC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C23H16ClNO6
• Molecular Weight: 437.8 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of the synthesis process includes the types of reactions used, the conditions under which they were carried out, and the yield of the product.

Molecular Structure Analysis

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Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with different reagents, under different conditions, and the mechanism of these reactions.

Physical And Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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Future Directions

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